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Compound of Interest

Compound Name: ZTA-261

Cat. No.: B15545330

Essential Safety & Handling Protocols for ZTA-261

Disclaimer: ZTA-261 is a potent research compound with significant cytotoxic and mutagenic
properties identified in preclinical studies. All handling of this compound must be performed
with strict adherence to the following safety protocols to minimize exposure risk to personnel
and the environment. A thorough risk assessment must be conducted before beginning any
new procedure.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals. Always consult your institution's Environmental
Health and Safety (EHS) department for specific guidance and requirements.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the primary barrier against exposure to ZTA-261. The
required level of PPE is determined by the activity and the physical form of the compound.[1][2]

e Gloves: Double-gloving is mandatory for all handling activities.[1][3] Use an inner nitrile glove
followed by an outer glove with extended chemical resistance. Inspect gloves for defects
before each use and change them immediately if contamination is suspected.

o Gown: A disposable, solid-front gown with tight-fitting cuffs is required to protect against
splashes and skin contact.[1][3]
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o Eye/Face Protection: When working in a fume hood, chemical splash goggles or safety
glasses with side shields are required.[1] For activities with a higher risk of splashing outside
of a containment unit, a full-face shield must be worn in conjunction with goggles.[3]

o Respiratory Protection: Handling of powdered ZTA-261 or any procedure with the potential
for aerosolization must be performed using a powered air-purifying respirator (PAPR) or a

supplied-air respirator to prevent inhalation.[1][4]

The following table summarizes key safety metrics and recommended glove performance. This
data is critical for risk assessment and ensuring adequate protection.
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Parameter

Value

Rationale

Occupational Exposure Limit
(OEL)

0.05 pg/m3 (8-hour TWA)

Based on the high potency and
cytotoxic nature of ZTA-261,
maintaining exposure below
this limit is critical to prevent

adverse health effects.[5]

Glove Material

Breakthrough Time (Minutes)

Notes

Nitrile (5 mil)

> 240 min

Suitable for solution
preparation and general
handling where direct,
prolonged contact is not
expected. Must be used as the
inner glove when double-

gloving.

Neoprene (15 mil)

> 480 min

Recommended as the outer
glove for procedures involving
significant solvent use or
extended handling times due
to its superior chemical

resistance.

Latex

Not Recommended

Prone to degradation by
common laboratory solvents
and offers insufficient

protection against ZTA-261.

Operational and Disposal Plans

A systematic workflow is essential for safely managing ZTA-261 from receipt to disposal. The

following diagram illustrates the required step-by-step process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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